molecular formula C10H21N3O2 B2797443 tert-butyl N-[trans-4-amino-3-piperidyl]carbamate CAS No. 1903833-97-5

tert-butyl N-[trans-4-amino-3-piperidyl]carbamate

Cat. No. B2797443
CAS RN: 1903833-97-5
M. Wt: 215.297
InChI Key: PSLKAXGDGMUXHK-HTQZYQBOSA-N
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Description

“tert-butyl N-[trans-4-amino-3-piperidyl]carbamate” is a chemical compound with the CAS Number: 1903833-97-5 . It has a molecular weight of 215.3 . The compound is solid in physical form . The IUPAC name for this compound is tert-butyl ((3R,4R)-4-aminopiperidin-3-yl)carbamate .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H21N3O2/c1-10(2,3)15-9(14)13-8-6-12-5-4-7(8)11/h7-8,12H,4-6,11H2,1-3H3, (H,13,14)/t7-,8-/m1/s1 .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 215.3 . It is a solid at room temperature . The storage temperature for this compound is recommended to be at refrigerator temperatures .

Scientific Research Applications

Metalation and Alkylation Studies

Research has shown that tert-butyl carbamate derivatives of aminomethyltrialkylsilanes can undergo metalation between nitrogen and silicon, followed by efficient reactions with various electrophiles. This process has been utilized to prepare α-functionalized α-amino silanes, highlighting its significance in the synthesis of complex organic molecules (Sieburth, Somers, & O'hare, 1996).

Synthesis of Protected Amines

Another study demonstrated a mild and efficient one-pot Curtius rearrangement process that allows the conversion of carboxylic acids to the corresponding tert-butyl carbamates, including tert-butyl N-[trans-4-amino-3-piperidyl]carbamate. This method provides a pathway to synthesize protected amino acids and their derivatives, expanding the toolkit for peptide and protein chemistry (Lebel & Leogane, 2005).

Advanced Synthetic Methods

Further advancements in synthetic methods have led to the development of rapid and high-yield synthetic routes for important intermediates like tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl) carbamate. This compound is crucial for the synthesis of biologically active compounds, demonstrating the critical role of this compound derivatives in medicinal chemistry (Zhao et al., 2017).

Photoredox-Catalyzed Amination

Recent developments have introduced photoredox-catalyzed amination techniques using tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate, a versatile amidyl-radical precursor. This novel approach facilitates the synthesis of 3-aminochromones, showcasing the innovative applications of tert-butyl carbamate derivatives in organic synthesis and potential pharmaceutical applications (Wang et al., 2022).

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . The precautionary statement is P261 .

properties

IUPAC Name

tert-butyl N-[(3R,4R)-4-aminopiperidin-3-yl]carbamate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H21N3O2/c1-10(2,3)15-9(14)13-8-6-12-5-4-7(8)11/h7-8,12H,4-6,11H2,1-3H3,(H,13,14)/t7-,8-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PSLKAXGDGMUXHK-HTQZYQBOSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1CNCCC1N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C)OC(=O)N[C@@H]1CNCC[C@H]1N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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